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Compound of Interest

Compound Name: cis-4-Heptenal

Cat. No.: B146815

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and analytical methodologies for cis-4-Heptenal. The information is intended to support
research and development activities where this compound is of interest.

Introduction

cis-4-Heptenal, also known as (2)-4-Heptenal, is an unsaturated aliphatic aldehyde. It is a
notable volatile compound that contributes to the aroma and flavor profiles of a wide range of
food products.[1] It is recognized for its green, fatty, and fresh-cut grass aroma.[2] In various
foods, it can either enhance desirable flavors or contribute to off-flavors, such as the stale or
cardboard-like taste in fish oil and some dairy products.[3] The compound is a product of the
oxidative breakdown of n-3 polyunsaturated fatty acids.[3] Given its potent sensory
characteristics and its role as an indicator of lipid oxidation, the accurate analysis of cis-4-
Heptenal is crucial in food science, flavor chemistry, and quality control.

Chemical Properties

The chemical and physical properties of cis-4-Heptenal are summarized in the table below,
providing a consolidated reference for laboratory and research applications.
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Property Value Source(s)

Molecular Formula C7H120 [2][4]

Molecular Weight 112.17 g/mol [2][5]

IUPAC Name (2)-hept-4-enal [5]
(2)-4-heptenal, cis-4-Hepten-1-

Synonyms al, N-propylidene [51[6]
butyraldehyde

CAS Number 6728-31-0 [5][6]
Clear colorless to light yellow

Appearance . [31[7]
liquid

Density 0.847 g/mL at 25 °C [6][8]

- , 60 °C at 25-30 mmHg; 151.6

Boiling Point [311519]
°C at 760 mmHg

Melting Point -53.35 °C (estimate) [9]

Flash Point 35.2-44°C [9][10]

Refractive Index 1.432 - 1.436 at 20 °C [2][11]
Soluble in alcohol, chloroform,

Solubility DMSO (sparingly), and fixed [21[31[5]
oils. Insoluble in water.

SMILES String Ccc=Cccce=0 [12]
VVGOCOMZRGWHPI-

InChl Key

ARJAWSKDSA-N

[6](8]

Chemical Structure

cis-4-Heptenal is a seven-carbon aldehyde with a cis-configured double bond between the

fourth and fifth carbon atoms. This specific stereochemistry is crucial for its characteristic

aroma profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

